![molecular formula C9H12ClNO3 B1389581 C-(7-Methoxy-benzo[1,3]dioxol-5-yl)-methylaminehydrochloride CAS No. 1185295-23-1](/img/structure/B1389581.png)
C-(7-Methoxy-benzo[1,3]dioxol-5-yl)-methylaminehydrochloride
Overview
Description
“C-(7-Methoxy-benzo[1,3]dioxol-5-yl)-methylaminehydrochloride” is a compound related to a series of chalcone derivatives that have shown promising cytotoxic activity . These molecules have been evaluated for their potential as antiproliferative agents .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a series of 1-benzo[1,3]dioxol-5-yl-indoles bearing various fused heteroaryl moieties at the 3-position have been designed and synthesized . The synthesis was carried out via a Pd-catalyzed C-N cross-coupling .Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed using various spectroscopic techniques such as 1H-NMR, 13C-NMR, FTIR, and UV-Vis spectroscopy . The crystal structures of these compounds were analyzed using the single crystal X-ray diffraction method .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of similar compounds have been described in the literature. These reactions include a Pd-catalyzed C-N cross-coupling . Further details about the chemical reactions involved in the synthesis of “C-(7-Methoxy-benzo[1,3]dioxol-5-yl)-methylaminehydrochloride” specifically are not available in the retrieved information.Scientific Research Applications
Based on the information available, here is a comprehensive analysis of the scientific research applications of C-(7-Methoxy-benzo[1,3]dioxol-5-yl)-methylaminehydrochloride:
Anticancer Research
This compound has been evaluated for its antiproliferative activity against various cancer cells such as CCRF-CEM, LNCaP, and MIA PaCa-2. A series of derivatives bearing various fused heteroaryl moieties at the 3-position have shown good selectivity between cancer cells and normal cells .
Proteomics Research
It is also used as a biochemical for proteomics research, which involves the study of proteomes and their functions. The compound’s properties may be utilized in understanding protein interactions and disease mechanisms .
Mechanism of Action
The mechanism of action of similar compounds has been studied. For example, certain 1-benzo[1,3]dioxol-5-yl-indoles have shown to cause cell cycle arrest at the S phase and induce apoptosis in CCRF-CEM cancer cells . These compounds may serve as a template for further optimization to afford more active analogs and develop a comprehensive understanding of the structure–activity relationships of indole anticancer molecules .
properties
IUPAC Name |
(7-methoxy-1,3-benzodioxol-5-yl)methanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO3.ClH/c1-11-7-2-6(4-10)3-8-9(7)13-5-12-8;/h2-3H,4-5,10H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RBELNQMLIJIGFN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC2=C1OCO2)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12ClNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(7-Methoxybenzo[d][1,3]dioxol-5-yl)methanamine hydrochloride | |
CAS RN |
1185295-23-1 |
Source
|
| Record name | 1,3-Benzodioxole-5-methanamine, 7-methoxy-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1185295-23-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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